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Compound of Interest |

Compound Name:

CAS No.: 1261634-63-2

Cat. No.: B1459376

\

4-Chloro-2,3-difluorophenol

{ Get Quote

Compound Identity & Physical Profile

Before initiating any workflow, verify the identity and physical state of your material. This

compound is a poly-halogenated phenol, exhibiting properties distinct from standard phenol

due to the electron-withdrawing effects of the fluorine and chlorine substituents.

Parameter

Specification / Note

Chemical Name

4-Chloro-2,3-difluorophenol

Verify with vendor (Isomers vary; commonly

CAS Number ) ) o

associated with 126678-93-9 or similar analogs)
Molecular Formula CeH3CIF20
Molecular Weight 164.54 g/mol

Physical State

Low-Melting Solid (Likely mp 30-50°C). Often

appears as a semi-solid or fused mass.

Acidity (pKa)

Est. 6.5-7.5 (More acidic than phenol due to
F/Cl induction).

Solubility

Soluble in DCM, Ethyl Acetate, Alcohols. Low

solubility in water.
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Critical Safety & PPE (The "Before You Start"
Protocol)

WARNING: Fluorinated phenols possess enhanced skin permeability compared to non-
halogenated phenols. They are corrosive and acutely toxic.

Personal Protective Equipment (PPE) Matrix

¢ Gloves: Standard Nitrile gloves provide insufficient protection against prolonged contact with
halogenated phenols.

o Recommendation: Use Double-gloved Nitrile for incidental handling. For stock solution
preparation or spill cleanup, use Butyl Rubber or Viton gloves.

¢ Respiratory: Handling the solid/melt requires a fume hood. If heating is involved, ensure no
aerosolization occurs.

o Skin Decontamination Agent:PEG 300 or PEG 400.

o Why? Water is polar; phenols are lipophilic. Water alone can drive the phenol deeper into
the skin. Polyethylene Glycol (PEG) acts as a solvent to draw the phenol out of the tissue.

Emergency Response Protocol

o Skin Contact: Do NOT flush with water immediately. Apply PEG 300/400 liberally to the area.
Wipe off and repeat for 15 minutes. Then flush with water.

o Eye Contact: Flush with water for 15 minutes. Seek immediate medical attention (Risk of
corneal opacity).

Storage & Stability Guidelines

Users often report "discoloration” or "liquefaction” of stored samples. This section addresses
the root causes.

The "Pink Phenol" Phenomenon
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Phenols are susceptible to oxidation, forming quinones which are deeply colored
(pink/red/brown).

o Cause: Exposure to Oxygen + Light.
e Impact: Purity drops slightly, but the color is intense even at <0.1% impurity.

e Prevention: Store under Argon or Nitrogen.

Storage Workflow Logic
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New Shipment Arrives

Inspect Seal Integrity

Is it under Inert Gas?

Flush with Argon/N2

Store at 2-8°C (Fridge)

Amber Vial (Dark)

Long-Term Stability

Click to download full resolution via product page

Figure 1: Decision logic for maximizing shelf-life and preventing quinone formation.

Handling & Troubleshooting Guide
Issue: Material is "Stuck" or "Caked" in the Bottle
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Context: As a low-melting solid, 4-Chloro-2,3-difluorophenol often fuses into a single block
during transit if temperatures fluctuate.

Correct Protocol (The "Melt-and-Pour" Method):

e Do NOT chip at the solid with a metal spatula. This creates static, risks breaking the glass,
and metal contact (especially Iron) can catalyze degradation (purple complexes).

o Water Bath: Place the sealed bottle in a warm water bath (Max 45°C).
 Liquefaction: Allow the compound to fully melt into a liquid oil.
o Transfer: Pipette the liquid while warm into your reaction vessel or a pre-weighed syringe.

e Calculation: Use the mass transferred (by difference) rather than trying to weigh a solid
powder.

Experimental Workflow Diagram

Click to download full resolution via product page

Figure 2: Workflow for handling low-melting halogenated phenols to ensure accurate
stoichiometry.

Frequently Asked Questions (FAQ)
Q1: The compound arrived as a liquid, but the certificate says "Solid." Is it degraded?

e A: Likely not. This phenomenon is called Supercooling. Halogenated phenols with melting
points near ambient temperature (30—40°C) can remain liquid below their freezing point if
undisturbed.
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o Test: Place it in a freezer (-20°C) for 1 hour. If it solidifies and remains solid upon returning
to room temperature, it is pure. If it remains a sludge at RT, check for solvent impurities.

Q2: Can | use a stainless steel needle to transfer the liquid?

¢ A: Short contact is acceptable, but prolonged exposure should be avoided. Halogenated
phenols are acidic and can corrode metals over time, leaching iron which acts as a Lewis
acid catalyst, potentially causing polymerization or color changes. Glass pipettes or Teflon
tubing are preferred.

Q3: I need to run a base-catalyzed alkylation. My yield is low.
e A: Check for moisture. Phenols are hygroscopic.

o Troubleshooting: If the phenol is "wet," the base (e.g., K2CO3) will be consumed by water
rather than deprotonating the phenol.

o Fix: Dissolve the phenol in Toluene and rotovap (azeotropic drying) before adding the
base.

Q4: How do I dispose of the waste?

o A:Segregate strictly. Do NOT mix with acid waste (risk of heat generation) or oxidizing waste.
Label clearly as "Halogenated Organic - Toxic/Corrosive."
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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